(R)-1-(Piperidin-4-YL)ethanol
Cat. No. B3060592
M. Wt: 129.20
InChI Key: NDJKRLGXVKYIGQ-ZCFIWIBFSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08716289B2
Procedure details
11.00 g (46.43 mmol) of 2,5-dibromopyridine, 6.00 g (46.43 mmol) of piperidin-4-ylethanol and 6.74 g (48.76 mmol) of potassium carbonate in 8 mL of DMSO are placed in an autoclave. The mixture is then heated at 160° C. for 20 hours. The reaction mixture is allowed to cool to room temperature and then taken up in ethyl acetate and water. The aqueous phase is separated out and extracted twice with ethyl acetate, and the combined organic phases are washed with saturated aqueous sodium chloride solution and dried over sodium sulfate, and the filtrate is concentrated under reduced pressure.
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1.[NH:9]1[CH2:14][CH2:13][CH:12]([CH:15](O)[CH3:16])[CH2:11][CH2:10]1.C(=O)([O-])[O-:19].[K+].[K+]>CS(C)=O.C(OCC)(=O)C.O>[Br:8][C:5]1[CH:6]=[CH:7][C:2]([N:9]2[CH2:14][CH2:13][CH:12]([CH2:15][CH2:16][OH:19])[CH2:11][CH2:10]2)=[N:3][CH:4]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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11 g
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Type
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reactant
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Smiles
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BrC1=NC=C(C=C1)Br
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Step Two
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Name
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Quantity
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6 g
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Type
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reactant
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Smiles
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N1CCC(CC1)C(C)O
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Step Three
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Name
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Quantity
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6.74 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Four
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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160 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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The aqueous phase is separated out
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted twice with ethyl acetate
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WASH
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Type
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WASH
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Details
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the combined organic phases are washed with saturated aqueous sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate is concentrated under reduced pressure
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Outcomes
Product
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Name
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Type
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Smiles
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BrC=1C=CC(=NC1)N1CCC(CC1)CCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
